4,4'-Diethylbiphenyl
Overview
Description
4,4’-Diethylbiphenyl is a chemical compound with the molecular formula C16H18 . It is also known by other names such as 1,1’-Biphenyl, 4,4’-diethyl- .
Synthesis Analysis
The synthesis of 4,4’-Diethylbiphenyl involves a reaction with aryl halide (1 mmol), K2CO3 (1 mmol), and Fe2O3FLGPd 0 nanocatalyst (0.0001 g) in a round-bottomed flask containing 3 mL of DMF . The mixture is stirred at 110 °C for a specific time . The reaction is continuously stirred and monitored by both TLC (n-hexane-EtOAc, 9:1 and 8:2) and GC .Molecular Structure Analysis
The molecular structure of 4,4’-Diethylbiphenyl consists of 16 carbon atoms and 18 hydrogen atoms . It has a total of 34 atoms, including 18 Hydrogen atoms . There are 17 non-H bonds, 12 multiple bonds, 3 rotatable bonds, 12 aromatic bonds, and 2 six-membered rings .Physical And Chemical Properties Analysis
4,4’-Diethylbiphenyl has a density of 1.0±0.1 g/cm3 . Its boiling point is 316.9±22.0 °C at 760 mmHg . The vapour pressure is 0.0±0.3 mmHg at 25°C . The enthalpy of vaporization is 53.6±0.8 kJ/mol . The flash point is 151.2±13.1 °C . The index of refraction is 1.548 . The molar refractivity is 69.9±0.3 cm3 .Scientific Research Applications
Catalysis and Chemical Synthesis : 4,4'-Diethylbiphenyl (4,4'-DEBp) is produced through transethylation reactions, showing high selectivity and yield under specific conditions. This synthesis method has implications for the development of efficient catalysts and selective chemical processes (Takeuchi, Shimoura, & Hara, 1996).
Material Science and OLED Technology : In organic light-emitting diodes (OLEDs), compounds such as 4,4'-bis[N-(1-naphthyl)-N-phenylamino]biphenyl and 4,4'-dicarbozolyl-1,1'-biphenyl are used as hole-transporting materials. Research in this area explores the effects of various substitutions on the emitting properties of these compounds, contributing to the development of more efficient OLEDs (T., Balasubramaniam, Danel, Jarosz, & Tomasik, 2001).
Pharmaceutical Research and Cancer Therapy : Diethyl(alkyl/aryl/heteroarylamino)(4-(pyridin-2-yl)phenyl)methylphosphonates, related to this compound structures, are being studied for their potential anti-breast cancer activities. These compounds have shown promising results in inhibiting cell proliferation in breast cancer cells (Prasad et al., 2013).
Environmental Science and Toxicology : The toxicity of related biphenyl compounds, such as 4-aminobiphenyl, has been evaluated using various bioassays. These studies are crucial for understanding the environmental impact and potential health hazards of biphenyl derivatives (Jiangning et al., 2004).
properties
IUPAC Name |
1-ethyl-4-(4-ethylphenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18/c1-3-13-5-9-15(10-6-13)16-11-7-14(4-2)8-12-16/h5-12H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMSGIWAAMHRVQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=CC=C(C=C2)CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10926762 |
Source
|
| Record name | 4,4'-Diethyl-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10926762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13049-40-6, 57364-79-1 |
Source
|
| Record name | 4,4'-Diethylbiphenyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013049406 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4,4'-Diethylbiphenyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057364791 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4,4'-Diethyl-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10926762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,4'-Diethylbiphenyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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